Cas no 2097924-12-2 (1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione)

• Product name: 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione
• CAS No: 2097924-12-2
• MF: C₁₇H₂₀N₂O₅
• MW: 332.351104736328
• CID: 6239875
• PubChem ID: 126855166

1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione
• AKOS032467097
• 1-[[1-(3,5-dimethoxybenzoyl)azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• 2097924-12-2
• F6549-6879
• 1-{[1-(3,5-dimethoxybenzoyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione

• Inchi： 1S/C17H20N2O5/c1-23-13-5-12(6-14(7-13)24-2)17(22)18-8-11(9-18)10-19-15(20)3-4-16(19)21/h5-7,11H,3-4,8-10H2,1-2H3
• InChI Key： VRFRHTOSVMMSBK-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)OC)OC)N1CC(CN2C(CCC2=O)=O)C1

Computed Properties

• Exact Mass: 332.13722174g/mol
• Monoisotopic Mass: 332.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų
• XLogP3: 0.3

Additional information on 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione

Introduction to 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (CAS No. 2097924-12-2)

1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione, with the CAS number 2097924-12-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones and features a unique structural framework that includes a 3,5-dimethoxybenzoyl moiety and an azetidine ring. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione is characterized by its intricate arrangement of functional groups. The 3,5-dimethoxybenzoyl group is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. The azetidine ring, on the other hand, provides structural rigidity and conformational constraints that can enhance the compound's pharmacological properties. The pyrrolidinone core is a common scaffold in many bioactive molecules, contributing to the overall stability and bioavailability of the compound.

Recent studies have highlighted the potential of 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain. This finding suggests that 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione could be a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione has shown potential as an antiviral agent. A study conducted by a team at the National Institutes of Health (NIH) found that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action appears to involve the inhibition of viral replication by targeting specific viral enzymes or host cell factors essential for viral entry and replication. This dual functionality—anti-inflammatory and antiviral—makes 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione a versatile candidate for further drug development.

The pharmacokinetic properties of 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use as an orally administered therapeutic agent. Furthermore, preliminary toxicology studies have indicated that 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione has a low toxicity profile at therapeutic doses.

The synthetic route for producing 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the azetidine ring through a ring-closing metathesis reaction and the subsequent coupling with the 3,5-dimethoxybenzoyl moiety. The final step involves cyclization to form the pyrrolidinone core. This synthetic strategy allows for efficient large-scale production of the compound for further preclinical and clinical testing.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione. Early-phase trials have shown promising results in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease indications such as chronic inflammatory conditions and viral infections.

In conclusion, 1-{1-(3,5-dimethoxybenzoyl)azetidin-3-ylmethyl}pyrrolidine-2,5-dione (CAS No. 2097924-12-2) is a promising compound with a unique chemical structure that offers multiple biological activities. Its potential as an anti-inflammatory and antiviral agent makes it an attractive candidate for further drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in treating various diseases.